molecular formula C10H14BrNO B1383934 1-((3-Bromofuran-2-yl)methyl)piperidine CAS No. 1874634-37-3

1-((3-Bromofuran-2-yl)methyl)piperidine

Cat. No. B1383934
CAS RN: 1874634-37-3
M. Wt: 244.13 g/mol
InChI Key: ZTZWWDMQGSXMPV-UHFFFAOYSA-N
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Description

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .


Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . It is a key and extensive category of Nitrogen bearing heterocyclic compounds .


Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .


Physical And Chemical Properties Analysis

The molecular weight of 1-((3-Bromofuran-2-yl)methyl)piperidine is 244.13 g/mol.

Scientific Research Applications

Synthesis Methods

  • Smaliy et al. (2011) described a novel method for the synthesis of 3-(pyrrolidin-1-yl)piperidine, a compound with significant importance in medicinal chemistry, which may be related to derivatives of 1-((3-Bromofuran-2-yl)methyl)piperidine (Smaliy et al., 2011).
  • D'hooghe et al. (2009) developed a method for conjugate addition of 2-(bromomethyl)piperidine to alkyl acrylates, a key process in the synthesis of related piperidine derivatives (D'hooghe et al., 2009).

Molecular and Crystal Structure Analysis

  • Warad et al. (2016) characterized N-[(1E)-(3-Bromophenyl)methylene]-N-(2-piperidin-1-ylethyl)amine, a compound structurally related to this compound, through various spectral analyses (Warad et al., 2016).
  • Li et al. (2015) synthesized a compound with a piperidine structure and analyzed its crystal structure and biological activity, providing insights into the structural characteristics of similar compounds (Li et al., 2015).

Biological and Pharmacological Applications

  • Thalji et al. (2013) identified 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as inhibitors of soluble epoxide hydrolase, demonstrating the pharmaceutical potential of piperidine derivatives (Thalji et al., 2013).
  • Kumar et al. (2017) synthesized and evaluated the antidepressant and antianxiety activities of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, highlighting the therapeutic applications of piperidine-based compounds (Kumar et al., 2017).

Miscellaneous Applications

  • Mokhtary and Torabi (2017) utilized piperidine derivatives in the synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol, demonstrating the versatility of these compounds in chemical synthesis (Mokhtary & Torabi, 2017).

Mechanism of Action

While the specific mechanism of action for 1-((3-Bromofuran-2-yl)methyl)piperidine is not mentioned in the search results, piperidine derivatives are known to exhibit a wide variety of biological activities and are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .

Safety and Hazards

While the specific safety data for 1-((3-Bromofuran-2-yl)methyl)piperidine is not available in the search results, it’s important to handle all chemical substances with care. For example, Piperine, another piperidine derivative, is harmful if swallowed .

Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on the pharmaceutical applications of synthetic and natural piperidines, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety . This suggests that there is ongoing research in this field, and 1-((3-Bromofuran-2-yl)methyl)piperidine could potentially have future applications in drug discovery.

properties

IUPAC Name

1-[(3-bromofuran-2-yl)methyl]piperidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H14BrNO/c11-9-4-7-13-10(9)8-12-5-2-1-3-6-12/h4,7H,1-3,5-6,8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTZWWDMQGSXMPV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CC2=C(C=CO2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H14BrNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

244.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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